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Compound of Interest

Compound Name: BMS-833923

Cat. No.: B612203

For researchers, scientists, and drug development professionals handling BMS-833923, a
potent Smoothened (Smo) inhibitor, ensuring its proper disposal is a critical component of
laboratory safety and environmental responsibility.[1][2][3][4][5][6][7][8][9] While a specific
Safety Data Sheet (SDS) from the primary manufacturer with detailed disposal instructions is
not publicly available, established protocols for the disposal of hazardous chemical waste
provide a clear framework for managing this compound safely.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle BMS-833923 with care.
This compound should be considered hazardous until comprehensive toxicological data is
available.[10]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[11][12]

Engineering Controls: Handle the compound in a well-ventilated area, preferably within a
laboratory fume hood, to minimize inhalation exposure.[11][12]

Spill Management: In the event of a spill, cordon off the area and wear a self-contained
breathing apparatus, protective clothing, and heavy rubber gloves.[12] Absorb spills with an
inert, non-combustible material and dispose of it as hazardous waste.

Step-by-Step Disposal Protocol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b612203?utm_src=pdf-interest
https://www.benchchem.com/product/b612203?utm_src=pdf-body
https://www.medkoo.com/products/4603
https://www.mybiosource.com/inhibitor/bms-833923-xl-139/386424
https://www.medchemexpress.com/bms-833923.html
https://www.targetmol.com/compound/bms-833923
https://pubmed.ncbi.nlm.nih.gov/29326074/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5675004/
https://www.tandfonline.com/doi/full/10.1080/09546634.2019.1601155
https://www.mdpi.com/1422-0067/23/3/1733
https://www.selleckchem.com/Smoothened-(Smo).html
https://www.benchchem.com/product/b612203?utm_src=pdf-body
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cellagentech.com/content/product_files/BMS-833923_MSDS.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.cellagentech.com/content/product_files/BMS-833923_MSDS.pdf
https://www.cellagentech.com/content/product_files/BMS-833923_MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

The following procedure is based on general best practices for the disposal of laboratory
chemical waste and should be followed in the absence of specific institutional guidelines.

» Waste Identification and Segregation:

o Treat all BMS-833923 waste, including pure compound, contaminated labware (e.g., vials,
pipette tips), and solutions, as hazardous chemical waste.

o Do not mix BMS-833923 waste with other waste streams unless explicitly permitted by
your institution's environmental health and safety (EHS) office.

¢ Waste Collection and Storage:
o Collect all BMS-833923 waste in a designated, properly labeled, and sealed container.

o The container should be made of a material compatible with the waste. Plastic containers
are often preferred over glass to minimize the risk of breakage.[11]

o Store the waste container in a secure, designated area away from incompatible materials.
e Labeling:
o Clearly label the waste container with the words "Hazardous Waste."[11]

o The label must include:

The full chemical name: "BMS-833923" and any synonyms (e.g., XL139).

An accurate description of the contents (e.g., "Solid BMS-833923," "Aqueous solution of
BMS-833923").

The approximate quantity or concentration.

The date of accumulation.

The name and contact information of the generating laboratory or researcher.

e Disposal Request:
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o Contact your institution's EHS office to arrange for the pickup and disposal of the

hazardous waste.
o Follow all institutional procedures for waste manifest and pickup requests.[11]
o Decontamination of Empty Containers:

o Empty containers that held BMS-833923 should be triple-rinsed with a suitable solvent.
[13]

o The rinsate must be collected and disposed of as hazardous waste.

o After triple-rinsing, deface or remove the original label and dispose of the container
according to your institution's guidelines for decontaminated labware.[13]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of BMS-
833923.
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BMS-833923 Disposal Workflow
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Caption: Workflow for the safe disposal of BMS-833923 waste.
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Disclaimer: This information is intended as a general guide. Always consult your institution's
specific Safety Data Sheets and waste disposal protocols. The responsibility for safe handling
and disposal of this material rests entirely with the user.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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